Cas no 699-06-9 (4-(hydroxyimino)methylphenol)

4-(hydroxyimino)methylphenol Properties

Names and Identifiers

• 4-HYDROXYBENZALDEHYDE OXIME
• 4-hydroxyacetophenone dimethyl acetal
• 4-hydroxy-acetophenone oxime
• 4-hydroxybenzaldoxime
• 4-hydroxylbenzaldehyde oxime
• 4-hydroxyphenylbenzakdehyde oxime
• Phenol,4-(1,1-dimethoxyethyl)
• p-hydroxybenzaldehyde oxime
• p-hydroxybenzaldoxime
• NSC-30
• EN300-53758
• NSC30
• SCHEMBL91114
• BS-17456
• NSC-61336
• 4-[(E)-(hydroxyimino)methyl]phenol
• Benzaldehyde, 4-hydroxy-, oxime
• CS-0160830
• 2ooz
• (1E)-4-hydroxybenzaldehyde oxime
• NSC61336
• BB 0256552
• 4-[(E)-hydroxyiminomethyl]phenol
• Benzaldehyde, p-hydroxy-, oxime
• AKOS000319555
• Benzaldehyde, 4-hydroxy-, oxime, (E)- (9CI)
• Z49568314
• LJEARAFLOCEYHX-VMPITWQZSA-N
• 60221-52-5
• (E)-4-Hydroxybenzaldehyde Oxime
• 699-06-9
• AF-753/00286030
• 4-[(hydroxyamino)methylidene]cyclohexa-2,5-dien-1-one
• 4-Hydroxybenzaldehydeoxime
• 4-[(hydroxyimino)methyl]phenol
• MFCD00019964
• DTXSID301296075
• 60221-53-6
• STL069574
• [C(Z)]-4-Hydroxybenzaldehyde oxime
• +Expand

• MDL： MFCD00019964
• InChIKey： LJEARAFLOCEYHX-VMPITWQZSA-N
• Inchi： InChI=1S/C7H7NO2/c9-7-3-1-6(2-4-7)5-8-10/h1-5,9-10H/b8-5+
• SMILES： C1=CC(=CC=C1C=NO)O

Computed Properties

• Exact Mass: 137.04800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 137.047678466g/mol
• Heavy Atom Count: 10
• Complexity: 117
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• LogP: 1.20030
• PSA: 52.82000